N-[(Z)-(3-chlorophenyl)methylideneamino]-N-methyl-4,6-diphenylpyrimidin-2-amine

• IUPAC Name: N-[(Z)-(3-chlorophenyl)methylideneamino]-N-methyl-4,6-diphenylpyrimidin-2-amine
• InChI: InChI=1S/C24H19ClN4/c1-29(26-17-18-9-8-14-21(25)15-18)24-27-22(19-10-4-2-5-11-19)16-23(28-24)20-12-6-3-7-13-20/h2-17H,1H3/b26-17-
• InChI Key: GHHYGXXLBBFRSO-ONUIUJJFSA-N
• Canonical SMILES: CN(C1=NC(=CC(=N1)C2=CC=CC=C2)C3=CC=CC=C3)N=CC4=CC(=CC=C4)Cl
• Isomeric SMILES: CN(C1=NC(=CC(=N1)C2=CC=CC=C2)C3=CC=CC=C3)/N=C\C4=CC(=CC=C4)Cl
• Molecular Formula: C24H19ClN4
• Molecular Weight: 398.9 g/mol

Description

N-[(Z)-(3-chlorophenyl)methylideneamino]-N-methyl-4,6-diphenylpyrimidin-2-amine is a complex organic compound that belongs to the class of pyrimidine derivatives This compound is characterized by the presence of a chlorophenyl group, a methylideneamino group, and a diphenylpyrimidine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(Z)-(3-chlorophenyl)methylideneamino]-N-methyl-4,6-diphenylpyrimidin-2-amine typically involves a multi-step process. One common method includes the condensation of 3-chlorobenzaldehyde with N-methyl-4,6-diphenylpyrimidin-2-amine under acidic or basic conditions to form the desired product. The reaction is often carried out in a solvent such as ethanol or methanol, and the reaction mixture is heated to reflux for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and automated systems can further enhance the efficiency of the synthesis process. Purification of the final product is typically achieved through recrystallization or chromatographic techniques.

Chemical Reactions Analysis

Types of Reactions

N-[(Z)-(3-chlorophenyl)methylideneamino]-N-methyl-4,6-diphenylpyrimidin-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium hydroxide in aqueous solution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-[(Z)-(3-chlorophenyl)methylideneamino]-N-methyl-4,6-diphenylpyrimidin-2-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(Z)-(3-chlorophenyl)methylideneamino]-N-methyl-4,6-diphenylpyrimidin-2-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-[(2,3-dichlorophenyl)methylideneamino]-5-methyl-3-isoxazolecarboxamide: A similar compound with a dichlorophenyl group and an isoxazole core.

N-(Salicylidene)-2-hydroxyaniline: A Schiff base derivative with significant biological activities.

Uniqueness

N-[(Z)-(3-chlorophenyl)methylideneamino]-N-methyl-4,6-diphenylpyrimidin-2-amine is unique due to its combination of a chlorophenyl group and a diphenylpyrimidine core, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.